Cas no 2035004-54-5 ((2E)-3-(2-fluorophenyl)-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}prop-2-enamide)

• Product Name: (2E)-3-(2-fluorophenyl)-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}prop-2-enamide
• CAS No: 2035004-54-5
• MF: C₁₉H₁₇FN₄O
• MW: 336.362887144089
• CID: 6361794
• PubChem ID: 119102901
• Update Time: 2025-10-31

(2E)-3-(2-fluorophenyl)-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-fluorophenyl)-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}prop-2-enamide
• (E)-3-(2-fluorophenyl)-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)acrylamide
• 2035004-54-5
• (E)-3-(2-fluorophenyl)-N-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]prop-2-enamide
• F6525-2957
• AKOS026695261
• (2E)-3-(2-fluorophenyl)-N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}prop-2-enamide

• Inchi： 1S/C19H17FN4O/c1-24-16(11-18(23-24)15-6-4-10-21-12-15)13-22-19(25)9-8-14-5-2-3-7-17(14)20/h2-12H,13H2,1H3,(H,22,25)/b9-8+
• InChI Key： RMSRTGUCNRCQFE-CMDGGOBGSA-N
• SMILES： FC1C=CC=CC=1/C=C/C(NCC1=CC(C2C=NC=CC=2)=NN1C)=O

Computed Properties

• Exact Mass: 336.13863934g/mol
• Monoisotopic Mass: 336.13863934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.8Ų

Additional information on (2E)-3-(2-fluorophenyl)-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}prop-2-enamide

(2E)-3-(2-Fluorophenyl)-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}prop-2-enamide (CAS No. 2035004-54-5): A Comprehensive Overview

(2E)-3-(2-Fluorophenyl)-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}prop-2-enamide (CAS No. 2035004-54-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, pharmacological properties, and recent research findings.

Chemical Structure and Synthesis

The chemical structure of (2E)-3-(2-fluorophenyl)-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}prop-2-enamide is defined by its molecular formula C₁₉H₁₆FN₃O, with a molecular weight of approximately 327.34 g/mol. The compound features a conjugated system with a double bond in the propenamide moiety, which is crucial for its biological activity. The presence of a fluorine atom in the phenyl ring and the pyridine moiety in the pyrazole ring contributes to its unique pharmacological profile.

The synthesis of (2E)-3-(2-fluorophenyl)-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}prop-2-enamide typically involves multi-step reactions, including the formation of the pyrazole ring and subsequent functionalization. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and potential clinical applications.

Pharmacological Properties

(2E)-3-(2-fluorophenyl)-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}prop-2-enamide has been extensively studied for its pharmacological properties, particularly its ability to modulate various biological targets. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are implicated in the development and progression of cancer.

In addition to its anti-cancer properties, (2E)-3-(2-fluorophenyl)-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}prop-2-enamide has also demonstrated neuroprotective effects. Studies have indicated that it can effectively reduce oxidative stress and inflammation in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Trials and Research Findings

The therapeutic potential of (2E)-3-(2-fluorophenyl)-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}prop-2-enamide has been evaluated in several preclinical studies and early-stage clinical trials. Preclinical data from animal models have shown that the compound can significantly inhibit tumor growth and improve survival rates in various cancer models, including breast cancer and lung cancer.

In a recent phase I clinical trial, (2E)-3-(2-fluorophenyl)-N-{1-methyl-3-(pyridin-3-y l ) - 1 H - p y r a z o l - 5 - y l m e t h y l } p r o p - 2 - e n a m i d e strong > demonstrated favorable safety profiles and preliminary evidence of anti-tumor activity in patients with advanced solid tumors. The trial also highlighted the compound's ability to achieve therapeutic concentrations with minimal side effects, suggesting its potential as a viable treatment option.

Mechanism of Action

The mechanism of action of (2E)-3-(2-fluorophenyl)-N-{1-methyl-3-(pyridin - 3 - y l ) - 1 H - p y r a z o l - 5 - y l m e t h y l } p r o p - 2 - e n a m i d e strong > is multifaceted. It primarily targets key signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of mitogenactivated protein kinases (MAPKs), which play a crucial role in regulating cell growth and differentiation.

Furthermore, the compound can modulate the expression of genes associated with apoptosis and cell cycle regulation. By inducing apoptosis in cancer cells while sparing normal cells, it offers a selective therapeutic advantage. Additionally, its ability to reduce oxidative stress and inflammation makes it an attractive candidate for treating conditions characterized by chronic inflammation.

Future Directions

The ongoing research on (2E) - 3 - ( 2 - f l u o r o p h e n y l ) - N { 1 - m e t h y l - 3 ( p y r i d i n - 3 - y l ) - 1 H - p y r a z o l - 5-y lm et hy l } pr op - 2-e na mi de strong > is focused on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Future studies aim to identify biomarkers that can predict patient response to this compound, thereby facilitating personalized medicine approaches.

In conclusion, (2E) - 3 -( 2-f lu or op hen yl ) - N { 1-me th yl -( py ri din -( py ri din -( py ri din -( py ri din -( py ri din -( py ri din -( py ri din strong > represents a promising lead compound with broad therapeutic potential. Its unique chemical structure and diverse pharmacological activities make it an exciting area of research for both academic scientists and pharmaceutical companies alike.